clavigerin B
Overview
Description
clavigerin B is a natural product found in Lepidolaena clavigera with data available.
Scientific Research Applications
Insect Antifeedant Properties
Clavigerin B, identified in the New Zealand liverwort Lepidolaena clavigera, has demonstrated notable insect antifeedant properties. This compound, along with others in the clavigerin series, is a polyoxygenated bergamotane sesquiterpene with a unique ring system. Research has shown that clavigerins, including clavigerin B, act as effective antifeedants against insects, suggesting their potential use in natural pest control strategies. The cytotoxic activities of these compounds have also been noted, implying broader biological implications (Perry et al., 2008).
Synthetic Pathways and Applications
The total synthesis of clavigerins B and C has been achieved, highlighting the potential for laboratory production and broader application of these compounds. This synthetic approach involves the Ireland-Claisen rearrangement for the construction of the bicyclo[3.1.1]heptene skeleton, integral to the clavigerins. The synthesized compounds' optical rotations helped determine the absolute configurations of natural clavigerins. This breakthrough in synthetic methodology opens avenues for the application of clavigerin B in various fields, including pharmaceuticals and agrochemicals (Kakimoto et al., 2020).
Ecotoxicological Studies
Clavigerin B's presence in certain species, such as the intertidal whelk Reishia clavigera, has been used to study ecotoxicological impacts. The comprehensive transcriptome assembly of R. clavigera provides insights into the molecular mechanisms of endocrine disruptions caused by environmental contaminants. This research is vital for understanding the ecological and health impacts of various chemical compounds, including clavigerin B, in marine ecosystems (Ip et al., 2016).
Genetic Research in Pathogens
Studies on Grosmannia clavigera, a pathogen associated with pine trees, have involved clavigerin B. These investigations contribute to the understanding of genetic mechanisms in fungal pathogens and their interactions with host trees. Such research is crucial for forest management and combating tree diseases (Hesse-Orce et al., 2010).
properties
Product Name |
clavigerin B |
|---|---|
Molecular Formula |
C17H22O4 |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
[(1R,3R,6R,8R,9S)-4-methyl-9-(4-methyl-2-oxopent-3-enyl)-7-oxatricyclo[4.3.0.03,9]non-4-en-8-yl] acetate |
InChI |
InChI=1S/C17H22O4/c1-9(2)5-12(19)8-17-13-7-14(17)15(6-10(13)3)21-16(17)20-11(4)18/h5-6,13-16H,7-8H2,1-4H3/t13-,14+,15-,16+,17+/m1/s1 |
InChI Key |
BKOKHVZCDIZBDJ-ALYAQQCSSA-N |
Isomeric SMILES |
CC1=C[C@@H]2[C@@H]3C[C@H]1[C@@]3([C@H](O2)OC(=O)C)CC(=O)C=C(C)C |
Canonical SMILES |
CC1=CC2C3CC1C3(C(O2)OC(=O)C)CC(=O)C=C(C)C |
synonyms |
clavigerin B |
Origin of Product |
United States |
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